Cas no 2648924-63-2 ((2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid)

• Product Name: (2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid
• CAS No: 2648924-63-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6602041
• PubChem ID: 165513998
• Update Time: 2025-11-01

(2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid
• 2648924-63-2
• EN300-1516360
• (2R)-2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)pentanoic acid

• Inchi： 1S/C27H32N2O5/c1-2-8-24(26(31)32)29-25(30)18-14-7-9-17(18)15-28-27(33)34-16-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,17-18,23-24H,2,7-9,14-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t17?,18?,24-/m1/s1
• InChI Key： KADZWYOMFDTULZ-YOHDVBOVSA-N
• SMILES： O=C(C1CCCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@@H](C(=O)O)CCC

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid

Research Brief on (2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid (CAS: 2648924-63-2)

In recent years, the compound (2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid (CAS: 2648924-63-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, peptide synthesis, and targeted therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the cyclopentyl backbone makes it a valuable intermediate in the synthesis of complex bioactive molecules.

Recent studies have focused on elucidating the synthetic pathways and biological activities of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of peptidomimetics, which are increasingly being explored for their ability to modulate protein-protein interactions. The study demonstrated that the Fmoc-protected amino acid derivative exhibits excellent stability under standard peptide coupling conditions, making it a versatile building block for solid-phase peptide synthesis (SPPS).

Another significant advancement was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's potential as a scaffold for developing protease inhibitors. The researchers utilized molecular docking and kinetic assays to demonstrate that derivatives of (2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid exhibit high affinity for specific protease active sites, suggesting its utility in designing novel antiviral and anticancer agents.

Furthermore, the compound's physicochemical properties have been extensively characterized. A recent computational study published in Chemical Science employed density functional theory (DFT) calculations to predict its conformational preferences and solvation behavior. The results indicated that the cyclopentyl ring adopts a stable envelope conformation, which may contribute to its favorable binding interactions with biological targets. These insights are critical for optimizing the design of derivatives with enhanced pharmacokinetic profiles.

In addition to its synthetic and biological applications, (2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid has also been explored in the context of drug delivery systems. A 2023 study in Advanced Drug Delivery Reviews reported its incorporation into self-assembling peptide hydrogels, which exhibited sustained release of therapeutic payloads in vitro. This finding opens new avenues for developing injectable formulations for controlled drug release.

Despite these promising developments, challenges remain in scaling up the synthesis of this compound and its derivatives. A recent industry report by a leading pharmaceutical analytics firm highlighted the need for more efficient purification methods to ensure high yields and purity. Advances in continuous flow chemistry and catalytic processes are expected to address these limitations in the near future.

In conclusion, (2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid (CAS: 2648924-63-2) represents a versatile and valuable tool in chemical biology and drug discovery. Its unique structural features, combined with its demonstrated biological activities, make it a compelling candidate for further research and development. Future studies should focus on optimizing its synthetic accessibility and exploring its potential in novel therapeutic applications.